Cas no 1131992-13-6 (5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine
• CAS No: 1131992-13-6
• MF: C₇H₄BrCl₂N₃
• MW: 280.936758041382
• MDL: MFCD23135806
• CID: 1038327
• PubChem ID: 59608080
• Update Time: 2025-06-10

5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine
• AGN-PC-0D0RUD
• AK100853
• ANW-69867
• CTK8C3248
• KB-244895
• 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine
• SY324885
• DB-206732
• 5-bromo-2,4-dichloro-7-methylpyrrolo[2,3-d]pyrimidine
• C91531
• MFCD23135806
• CS-0055047
• A1-00654
• DNCFRPAZUPZLCR-UHFFFAOYSA-N
• A894464
• DTXSID90732489
• SCHEMBL3658945
• 1131992-13-6

• MDL： MFCD23135806
• Inchi： 1S/C7H4BrCl2N3/c1-13-2-3(8)4-5(9)11-7(10)12-6(4)13/h2H,1H3
• InChI Key： DNCFRPAZUPZLCR-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C2C1=C(N=C(N=2)Cl)Cl

Computed Properties

• Exact Mass: 278.89657g/mol
• Monoisotopic Mass: 278.89657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine

Professional Introduction to 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine (CAS No. 1131992-13-6)

5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1131992-13-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolo[2,3-d]pyrimidine class, a scaffold widely recognized for its biological activity and utility in drug development. The structural features of this molecule, including its bromo and chloro substituents, as well as the methyl group at the 7-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal research.

The significance of 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine lies in its versatility as a building block for more complex pharmacophores. The presence of halogen atoms makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and other complex molecular frameworks. These reactions are pivotal in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing inhibitors for kinases and other enzymes involved in cancer progression. Pyrrolo[2,3-d]pyrimidine derivatives have been extensively studied for their ability to modulate enzymatic activity. For instance, 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine has been explored as a precursor in the synthesis of kinase inhibitors due to its ability to engage in multiple binding interactions within the active sites of these enzymes. The bromine and chlorine atoms provide points for further functionalization, allowing chemists to fine-tune the molecule's binding affinity and selectivity.

The compound's structural motif is also relevant in the context of antiviral and antimicrobial research. The pyrrolo[2,3-d]pyrimidine core is structurally similar to natural nucleobases found in DNA and RNA, making it a plausible candidate for interfering with viral replication or bacterial growth. Researchers have leveraged this similarity to design molecules that can disrupt nucleic acid synthesis or inhibit essential metabolic pathways in pathogens. The specific substitution pattern in 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine enhances its potential as a scaffold for such applications by providing additional sites for interaction with biological targets.

Advances in computational chemistry have further accelerated the exploration of 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine's utility. Molecular modeling studies have been instrumental in predicting how this compound might interact with proteins and other biomolecules. These studies often involve docking simulations to identify potential binding modes and optimize lead structures before experimental validation. The computational approach not only saves time but also provides insights into the compound's mechanism of action at an atomic level.

The synthesis of 5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine itself is an intriguing challenge that highlights the ingenuity of synthetic organic chemistry. Given its complex structure, multiple synthetic routes have been reported in the literature. One common strategy involves constructing the pyrrolo[2,3-d]pyrimidine core through cyclization reactions followed by functional group manipulations to introduce the bromo and chloro substituents at specific positions. The methyl group at the 7-position is typically introduced later in the synthetic sequence through selective alkylation or other methylation techniques.

In conclusion,5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine (CAS No. 1131992-13-6) represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing biologically active compounds targeting various diseases. As research continues to uncover new therapeutic applications and synthetic methodologies,5-bromo-2,4-dichloro-7-methyl-pyrrolo[2,3-d]pyrimidine is poised to play an increasingly important role in drug discovery and development efforts worldwide.